Cas no 75869-78-2 (1-O-[(1-hydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-yl)carbonyl]-beta-D-glucopyranose)

• Product name: 1-O-[(1-hydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-yl)carbonyl]-beta-D-glucopyranose
• CAS No: 75869-78-2
• MF: C₁₆H₂₄O₉
• MW: 360.356366157532
• CID: 1776376
• PubChem ID: 156635

1-O-[(1-hydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-yl)carbonyl]-beta-D-glucopyranose Chemical and Physical Properties

Names and Identifiers

• 1-O-[(1-hydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-yl)carbonyl]-beta-D-glucopyranose
• beta-D-Glucopyranose, 1-(1,4a,5,6,7,7a-hexahydro-1-hydroxy-7-methylcyclopenta(c)pyran-4-carboxylate)
• 1-O-(1-Hydroxy-7-methyl-1,4a,5,6,7,7a-hexahydrocyclopenta[c]pyran-4-carbonyl)hexopyranose
• DTXSID70997251
• 75869-78-2

• Inchi： InChI=1S/C16H24O9/c1-6-2-3-7-8(5-23-15(22)10(6)7)14(21)25-16-13(20)12(19)11(18)9(4-17)24-16/h5-7,9-13,15-20,22H,2-4H2,1H3/t6?,7?,9-,10?,11-,12+,13-,15?,16+/m1/s1
• InChI Key： KKDBVOQTVWSMIV-WUBGXZNDSA-N
• SMILES： CC1CCC2C1C(OC=C2C(=O)OC3C(C(C(C(O3)CO)O)O)O)O

Computed Properties

• Exact Mass: 360.14202
• Monoisotopic Mass: 360.14203234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 145.91